Cas no 850567-52-1 (3-Amino-4-methylphenylboronic acid, pinacol ester, hydrochloride)

• Product name: 3-Amino-4-methylphenylboronic acid, pinacol ester, hydrochloride
• CAS No: 850567-52-1
• MF: C₁₃H₂₁BClNO₂
• MW: 269.5753428936
• MDL: MFCD06659921
• CID: 719995
• PubChem ID: 44118756

3-Amino-4-methylphenylboronic acid, pinacol ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline hydrochloride
• 3-Amino-4-methylbenzeneboronic acid pinacol ester hydrochloride
• 3-Amino-4-methylphenylboronic acid, pinacol ester, HCl
• Benzenamine,2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, hydrochloride (1:1)
• AKOS015999249
• 3-Amino-4-methylphenylboronic acid,pinacol ester,hcl
• CS-0174305
• DTXSID80656968
• D71824
• 3-Amino-4-methylphenylboronic acid pinacol ester HCl
• 2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)anilinehydrochloride
• 3-Amino-4-methylphenylboronic acid, pinacol ester hydrochloride
• 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline;hydrochloride
• AB26641
• 2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline--hydrogen chloride (1/1)
• MFCD06659921
• BS-24299
• 850567-52-1
• 3-Amino-4-methylphenylboronic acid, pinacol ester, hydrochloride

• MDL： MFCD06659921
• Inchi： InChI=1S/C13H20BNO2.ClH/c1-9-6-7-10(8-11(9)15)14-16-12(2,3)13(4,5)17-14;/h6-8H,15H2,1-5H3;1H
• InChI Key： YZVBFDWPOULPGM-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1)B2OC(C)(C)C(C)(C)O2)N.Cl

Computed Properties

• Exact Mass: 269.13500
• Monoisotopic Mass: 269.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5A^2

Experimental Properties

• Melting Point: 234-238
• Boiling Point: 390.3°C at 760 mmHg
• Flash Point: 189.8°C
• PSA: 44.48000
• LogP: 3.25960

3-Amino-4-methylphenylboronic acid, pinacol ester, hydrochloride Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

3-Amino-4-methylphenylboronic acid, pinacol ester, hydrochloride Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 3-Amino-4-methylphenylboronic acid, pinacol ester, hydrochloride

3-Amino-4-methylphenylboronic acid, pinacol ester, hydrochloride (CAS No. 850567-52-1): A Comprehensive Overview

3-Amino-4-methylphenylboronic acid, pinacol ester, hydrochloride, identified by its CAS number 850567-52-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of boronic acid esters, which are widely recognized for their utility in various biological and chemical applications. The presence of both amino and methyl substituents on the phenyl ring, combined with the boronic acid ester functionality, makes this molecule a versatile intermediate in synthetic chemistry and a potential candidate for drug discovery.

The< strong>pinacol ester moiety in the compound's structure enhances its stability and solubility, making it an attractive choice for further derivatization and functionalization. The< strong>hydrochloride form of the compound ensures its crystalline structure and improves its handling properties, which are crucial for both laboratory-scale synthesis and industrial applications.

In recent years, boronic acid derivatives have been extensively studied due to their unique reactivity and biological activity. Boronic acids are known to form reversible covalent bonds with diols, a property that has been exploited in various therapeutic applications. For instance, they have been investigated as inhibitors of enzymes that require diol binding pockets, such as glycosidases and kinases. The< strong>3-amino-4-methylphenylboronic acid pinacol ester hydrochloride is particularly interesting because it combines the amino group's nucleophilicity with the boronic acid's ability to interact with biological targets.

One of the most notable applications of this compound is in the field of carbohydrate chemistry. Boronic acids have been used as key intermediates in the synthesis of glycosidic linkages, which are fundamental components of carbohydrates. The< strong>3-amino-4-methylphenylboronic acid pinacol ester hydrochloride can be employed to create novel glycosides or to modify existing ones, potentially leading to new therapeutic agents with improved pharmacological properties.

The pharmaceutical industry has also explored boronic acid derivatives as antiviral and anticancer agents. The ability of boronic acids to bind to specific biological targets has made them valuable in designing small molecules that can interfere with disease-causing pathways. For example, research has shown that certain boronic acid derivatives can inhibit viral proteases or kinases involved in cancer progression. The< strong>3-amino-4-methylphenylboronic acid pinacol ester hydrochloride, with its unique structural features, could serve as a scaffold for developing new drugs targeting these pathways.

In addition to its pharmaceutical applications, this compound has potential uses in materials science and catalysis. Boronic acids are known to participate in various organic transformations, including Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. The< strong>3-amino-4-methylphenylboronic acid pinacol ester hydrochloride could be utilized as a ligand or intermediate in these reactions, facilitating the production of novel materials with tailored properties.

The< strong>CAS number 850567-52-1 provides a unique identifier for this compound, ensuring accurate documentation and traceability in scientific research and industrial processes. This specificity is crucial for maintaining consistency across different studies and applications where precision is paramount.

The latest research trends indicate that boronic acid derivatives continue to be a focal point in drug discovery efforts. Innovations in synthetic methodologies have enabled the creation of more complex and functionalized boronic acids, expanding their potential applications. The< strong>3-amino-4-methylphenylboronic acid pinacol ester hydrochloride, with its well-defined structure and reactivity, is poised to contribute to these advancements.

In conclusion, 3-Amino-4-methylphenylboronic acid, pinacol ester, hydrochloride (CAS No. 850567-52-1) is a multifunctional compound with significant potential in pharmaceuticals, materials science, and catalysis. Its unique structural features make it a valuable tool for researchers seeking to develop new therapeutic agents or innovative materials. As research continues to uncover new applications for boronic acid derivatives, compounds like this one will undoubtedly play a crucial role in shaping the future of chemical science.